Cas no 2138304-94-4 (8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-ethyl-3-[[(phenylmethoxy)carbonyl]amino]-)
![8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-ethyl-3-[[(phenylmethoxy)carbonyl]amino]- structure](https://www.kuujia.com/scimg/cas/2138304-94-4x500.png)
8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-ethyl-3-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties
Names and Identifiers
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- 8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-ethyl-3-[[(phenylmethoxy)carbonyl]amino]-
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- Inchi: 1S/C20H27NO5/c1-2-20(17(22)23)14-19(8-10-25-11-9-19)12-16(20)21-18(24)26-13-15-6-4-3-5-7-15/h3-7,16H,2,8-14H2,1H3,(H,21,24)(H,22,23)
- InChI Key: BFFYMVKUXUGTGB-UHFFFAOYSA-N
- SMILES: C1C2(CCOCC2)CC(NC(OCC2=CC=CC=C2)=O)C1(CC)C(O)=O
8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-ethyl-3-[[(phenylmethoxy)carbonyl]amino]- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-790498-0.05g |
3-{[(benzyloxy)carbonyl]amino}-2-ethyl-8-oxaspiro[4.5]decane-2-carboxylic acid |
2138304-94-4 | 95% | 0.05g |
$1957.0 | 2024-05-22 | |
Enamine | EN300-790498-0.1g |
3-{[(benzyloxy)carbonyl]amino}-2-ethyl-8-oxaspiro[4.5]decane-2-carboxylic acid |
2138304-94-4 | 95% | 0.1g |
$2050.0 | 2024-05-22 | |
Enamine | EN300-790498-10.0g |
3-{[(benzyloxy)carbonyl]amino}-2-ethyl-8-oxaspiro[4.5]decane-2-carboxylic acid |
2138304-94-4 | 95% | 10.0g |
$10018.0 | 2024-05-22 | |
Enamine | EN300-790498-0.5g |
3-{[(benzyloxy)carbonyl]amino}-2-ethyl-8-oxaspiro[4.5]decane-2-carboxylic acid |
2138304-94-4 | 95% | 0.5g |
$2236.0 | 2024-05-22 | |
Enamine | EN300-790498-0.25g |
3-{[(benzyloxy)carbonyl]amino}-2-ethyl-8-oxaspiro[4.5]decane-2-carboxylic acid |
2138304-94-4 | 95% | 0.25g |
$2143.0 | 2024-05-22 | |
Enamine | EN300-790498-1.0g |
3-{[(benzyloxy)carbonyl]amino}-2-ethyl-8-oxaspiro[4.5]decane-2-carboxylic acid |
2138304-94-4 | 95% | 1.0g |
$2330.0 | 2024-05-22 | |
Enamine | EN300-790498-5.0g |
3-{[(benzyloxy)carbonyl]amino}-2-ethyl-8-oxaspiro[4.5]decane-2-carboxylic acid |
2138304-94-4 | 95% | 5.0g |
$6757.0 | 2024-05-22 | |
Enamine | EN300-790498-2.5g |
3-{[(benzyloxy)carbonyl]amino}-2-ethyl-8-oxaspiro[4.5]decane-2-carboxylic acid |
2138304-94-4 | 95% | 2.5g |
$4566.0 | 2024-05-22 |
8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-ethyl-3-[[(phenylmethoxy)carbonyl]amino]- Related Literature
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
Additional information on 8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-ethyl-3-[[(phenylmethoxy)carbonyl]amino]-
Comprehensive Overview of 8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-ethyl-3-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 2138304-94-4)
The compound 8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-ethyl-3-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 2138304-94-4) is a structurally unique and highly specialized chemical entity that has garnered significant attention in the field of organic synthesis and pharmaceutical research. Its intricate molecular architecture, featuring a spirocyclic core and a carbamate-protected amino group, makes it a valuable intermediate for the development of novel therapeutic agents. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of small-molecule inhibitors and peptidomimetics.
One of the most compelling aspects of 8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-ethyl-3-[[(phenylmethoxy)carbonyl]amino]- is its versatility in medicinal chemistry. The presence of the spirocyclic scaffold enhances the compound's three-dimensional complexity, which is often associated with improved binding affinity and selectivity in drug-target interactions. This characteristic aligns with the growing demand for bioactive compounds that can address challenging therapeutic targets, such as protein-protein interactions and allosteric modulation. As a result, this compound is frequently discussed in forums and publications focusing on drug discovery and chemical biology.
In addition to its pharmaceutical relevance, CAS No. 2138304-94-4 has also been investigated for its potential in material science. The oxaspiro moiety contributes to the compound's stability and solubility, making it a candidate for the development of advanced polymers and functional materials. This dual applicability—spanning both life sciences and industrial applications—has positioned it as a subject of interest in multidisciplinary research. Recent studies have highlighted its role in the synthesis of high-performance coatings and biodegradable materials, topics that resonate with the current emphasis on sustainability and green chemistry.
The synthesis and characterization of 8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-ethyl-3-[[(phenylmethoxy)carbonyl]amino]- often involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These methods are critical for confirming the compound's purity and structural integrity, which are essential for its downstream applications. Given the increasing accessibility of these analytical tools, more researchers are now able to explore the compound's properties and derivatives, further expanding its utility in both academic and industrial settings.
From an SEO perspective, queries related to spirocyclic compounds, carbamate-protected amino acids, and CAS No. 2138304-94-4 have seen a steady rise in search engines. Users frequently seek information on its synthetic routes, physicochemical properties, and commercial availability. Addressing these queries with accurate and detailed content can enhance the visibility of this compound in scientific and commercial databases. Furthermore, integrating keywords such as drug discovery intermediates and specialty chemicals can attract a broader audience, including pharmaceutical developers and chemical suppliers.
In conclusion, 8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-ethyl-3-[[(phenylmethoxy)carbonyl]amino]- represents a fascinating example of how structural complexity can translate into diverse functional applications. Its relevance to medicinal chemistry, material science, and sustainable technology underscores its importance in contemporary research. As the scientific community continues to uncover new uses for this compound, it is poised to remain a topic of significant interest and innovation.
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